Cas no 2168771-99-9 (2-(6,6-Dimethylmorpholin-3-yl)acetic acid)

2-(6,6-Dimethylmorpholin-3-yl)acetic acid is a morpholine-derived carboxylic acid featuring a dimethyl-substituted morpholine ring. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, serving as a key intermediate in the preparation of pharmacologically active molecules. The morpholine scaffold enhances solubility and bioavailability, while the acetic acid moiety allows for further functionalization via coupling or derivatization reactions. Its rigid, sterically hindered structure may contribute to improved metabolic stability in drug design applications. The compound is typically supplied in high purity, ensuring reproducibility in research and development processes.
2-(6,6-Dimethylmorpholin-3-yl)acetic acid structure
2168771-99-9 structure
Product Name:2-(6,6-Dimethylmorpholin-3-yl)acetic acid
CAS No:2168771-99-9
MF:C8H15NO3
MW:173.209602594376
MDL:MFCD32710513
CID:5611534
PubChem ID:154867421
Update Time:2025-06-13

2-(6,6-Dimethylmorpholin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-815262
    • 2-(6,6-dimethylmorpholin-3-yl)acetic acid
    • 2168771-99-9
    • 2-(6,6-Dimethylmorpholin-3-yl)acetic acid
    • MDL: MFCD32710513
    • Inchi: 1S/C8H15NO3/c1-8(2)5-9-6(4-12-8)3-7(10)11/h6,9H,3-5H2,1-2H3,(H,10,11)
    • InChI Key: ZCMWXRXMBWSUBM-UHFFFAOYSA-N
    • SMILES: O1CC(CC(=O)O)NCC1(C)C

Computed Properties

  • Exact Mass: 173.10519334g/mol
  • Monoisotopic Mass: 173.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 58.6Ų

2-(6,6-Dimethylmorpholin-3-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-815262-0.05g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9 95%
0.05g
$888.0 2024-05-21
Enamine
EN300-815262-0.1g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9 95%
0.1g
$930.0 2024-05-21
Enamine
EN300-815262-0.25g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9 95%
0.25g
$972.0 2024-05-21
Enamine
EN300-815262-0.5g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9 95%
0.5g
$1014.0 2024-05-21
Enamine
EN300-815262-1g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9
1g
$1057.0 2023-09-02
Enamine
EN300-815262-2.5g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9 95%
2.5g
$2071.0 2024-05-21
Enamine
EN300-815262-5g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9
5g
$3065.0 2023-09-02
Enamine
EN300-815262-10g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9
10g
$4545.0 2023-09-02
Enamine
EN300-815262-1.0g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9 95%
1.0g
$1057.0 2024-05-21
Enamine
EN300-815262-5.0g
2-(6,6-dimethylmorpholin-3-yl)acetic acid
2168771-99-9 95%
5.0g
$3065.0 2024-05-21

2-(6,6-Dimethylmorpholin-3-yl)acetic acid Related Literature

Additional information on 2-(6,6-Dimethylmorpholin-3-yl)acetic acid

Comprehensive Overview of 2-(6,6-Dimethylmorpholin-3-yl)acetic acid (CAS No. 2168771-99-9): Properties, Applications, and Industry Relevance

2-(6,6-Dimethylmorpholin-3-yl)acetic acid (CAS No. 2168771-99-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a morpholine derivative, this compound exhibits a balanced combination of hydrophilicity and lipophilicity, making it a versatile intermediate in drug discovery. The presence of the acetic acid moiety enhances its reactivity, allowing for further functionalization in synthetic pathways.

Recent studies highlight the growing demand for morpholine-based compounds in medicinal chemistry, particularly for their role as bioisosteres in kinase inhibitors and GPCR-targeted therapies. Researchers are actively investigating 2-(6,6-Dimethylmorpholin-3-yl)acetic acid as a potential building block for novel small molecule therapeutics, with particular interest in its application for metabolic disorders and inflammatory conditions. The compound's stereochemical configuration at the 3-position offers additional opportunities for chiral drug development.

The synthesis of CAS 2168771-99-9 typically involves multi-step organic transformations, with careful control of reaction conditions to maintain the integrity of the dimethylmorpholine ring system. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the high purity required for pharmaceutical applications. Current Good Manufacturing Practice (cGMP) compliant batches are becoming increasingly available to meet the needs of preclinical development programs.

From a commercial perspective, 2-(6,6-Dimethylmorpholin-3-yl)acetic acid represents an emerging specialty chemical with limited but growing supplier options. Procurement specialists frequently search for bulk quantities of 2168771-99-9 or inquire about custom synthesis services for this compound. The market dynamics reflect increasing interest from both contract research organizations and innovator pharmaceutical companies exploring new chemical entities.

Environmental and regulatory considerations for morpholine acetic acid derivatives remain favorable compared to many heterocyclic compounds. The compound's biodegradation profile and absence of persistent bioaccumulative characteristics make it attractive for sustainable chemistry initiatives. Researchers are particularly interested in its potential for green chemistry applications and catalytic transformations under mild conditions.

In analytical chemistry, 2-(6,6-Dimethylmorpholin-3-yl)acetic acid serves as an important reference standard for method development in HPLC analysis of related compounds. Its distinct UV absorption characteristics and chromatographic behavior make it valuable for establishing analytical protocols. Quality control laboratories often seek certified reference materials of this compound to validate their analytical methods.

The intellectual property landscape surrounding CAS 2168771-99-9 shows increasing patent activity, particularly in areas of prodrug design and formulation technology. Several recent applications describe its use in improving drug solubility and oral bioavailability of challenging active pharmaceutical ingredients. This has led to heightened interest from formulation scientists exploring novel drug delivery systems.

Academic researchers continue to investigate the fundamental properties of 2-(6,6-Dimethylmorpholin-3-yl)acetic acid, with recent publications exploring its crystal structure and physicochemical properties. These studies provide valuable insights into the compound's hydrogen bonding patterns and solid-state characteristics, which are crucial for pharmaceutical development. The data contributes to better understanding of structure-activity relationships in related compounds.

From a technical perspective, handling 2168771-99-9 requires standard laboratory precautions for carboxylic acids. The compound demonstrates good stability under recommended storage conditions, though suppliers typically advise protection from moisture and extreme temperatures. Proper material safety data should always be consulted before working with this chemical in any research or industrial setting.

The future outlook for 2-(6,6-Dimethylmorpholin-3-yl)acetic acid appears promising as research continues to uncover new applications in medicinal chemistry and material science. With the pharmaceutical industry's growing focus on targeted therapies and precision medicine, the demand for specialized building blocks like this morpholine derivative is expected to increase. Ongoing studies may reveal additional utilities for this versatile compound in various scientific disciplines.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.